Cas no 1806346-84-8 (Methyl 3-cyano-4-mercapto-5-(trifluoromethyl)benzoate)

• Product Name: Methyl 3-cyano-4-mercapto-5-(trifluoromethyl)benzoate
• CAS No: 1806346-84-8
• MF: C₁₀H₆F₃NO₂S
• MW: 261.220351696014
• CID: 4951608
• Update Time: 2025-05-23

Methyl 3-cyano-4-mercapto-5-(trifluoromethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-cyano-4-mercapto-5-(trifluoromethyl)benzoate

• Inchi： 1S/C10H6F3NO2S/c1-16-9(15)5-2-6(4-14)8(17)7(3-5)10(11,12)13/h2-3,17H,1H3
• InChI Key： MTSMUEDJWVDELN-UHFFFAOYSA-N
• SMILES： SC1=C(C#N)C=C(C(=O)OC)C=C1C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 349
• XLogP3: 2.5
• Topological Polar Surface Area: 51.1

Additional information on Methyl 3-cyano-4-mercapto-5-(trifluoromethyl)benzoate

Methyl 3-cyano-4-mercapto-5-(trifluoromethyl)benzoate (CAS No. 1806346-84-8): A Comprehensive Overview

Methyl 3-cyano-4-mercapto-5-(trifluoromethyl)benzoate, identified by its CAS number 1806346-84-8, is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the class of benzoic acid derivatives, characterized by its unique structural features, including a cyano group, a thiol group, and a trifluoromethyl substituent. These structural elements contribute to its distinct chemical properties and potential biological activities, making it a subject of extensive study in both academic and industrial settings.

The molecular structure of Methyl 3-cyano-4-mercapto-5-(trifluoromethyl)benzoate consists of a benzene ring substituted with a cyano group at the 3-position, a thiol group at the 4-position, and a trifluoromethyl group at the 5-position. The presence of these functional groups imparts unique reactivity and interaction capabilities, which are exploited in various chemical transformations and biological assays. The cyano group, for instance, can participate in nucleophilic addition reactions, while the thiol group is susceptible to oxidation and disulfide bond formation. The trifluoromethyl group, on the other hand, enhances lipophilicity and metabolic stability, which are crucial factors in drug design.

In recent years, there has been growing interest in the development of novel compounds with potential therapeutic applications. Methyl 3-cyano-4-mercapto-5-(trifluoromethyl)benzoate has emerged as a promising candidate due to its unique structural motifs. Researchers have been exploring its pharmacological properties, particularly in the context of anti-inflammatory, anti-microbial, and anti-cancer agents. The combination of the cyano, thiol, and trifluoromethyl groups suggests that this compound may exhibit multiple modes of action, making it a versatile tool for drug discovery.

One of the most intriguing aspects of Methyl 3-cyano-4-mercapto-5-(trifluoromethyl)benzoate is its potential role in modulating biological pathways associated with disease progression. For instance, studies have indicated that compounds containing cyano groups can interact with enzymes and receptors involved in inflammation and cell proliferation. Similarly, thiol-containing molecules are known to participate in redox signaling pathways, which are critical for maintaining cellular homeostasis. The trifluoromethyl group further contributes to its biological activity by influencing binding affinity and metabolic resistance.

The synthesis of Methyl 3-cyano-4-mercapto-5-(trifluoromethyl)benzoate presents unique challenges due to the sensitivity of its functional groups. However, advances in synthetic chemistry have enabled researchers to develop efficient protocols for its preparation. These methods often involve multi-step reactions that require careful control of reaction conditions to ensure high yield and purity. The synthesis typically begins with the functionalization of a benzene precursor, followed by the introduction of the cyano, thiol, and trifluoromethyl groups in sequence. Each step must be optimized to minimize side reactions and maximize the desired product.

In terms of applications, Methyl 3-cyano-4-mercapto-5-(trifluoromethyl)benzoate has found utility in both academic research and industrial development. In academic settings, it serves as a valuable scaffold for studying molecular interactions and developing new drug candidates. Its structural features allow researchers to probe various biological targets and understand the mechanisms underlying disease processes. In industrial settings, it is used as an intermediate in the synthesis of more complex molecules with therapeutic potential.

The safety profile of Methyl 3-cyano-4-mercapto-5-(trifluoromethyl)benzoate is another critical consideration. While it does not fall under any hazardous or controlled substance classifications, proper handling procedures must be followed to ensure worker safety. This includes using appropriate personal protective equipment (PPE) such as gloves and goggles during handling and storage. Additionally, storage conditions should be controlled to prevent degradation or unwanted reactions.

Future research directions for Methyl 3-cyano-4-mercapto-5-(trifluoromethyl)benzoate include exploring its potential as an active pharmaceutical ingredient (API) in clinical trials. Preliminary studies have shown promising results in preclinical models for various diseases. As more data becomes available, this compound could emerge as a viable therapeutic option for patients suffering from conditions related to inflammation or cancer.

The impact of computational chemistry on the study of Methyl 3-cyano-4-mercapto-5-(trifluoromethyl)benzoate cannot be overstated. Molecular modeling techniques have enabled researchers to predict binding affinities, metabolic pathways, and other key properties without resorting to extensive experimental work. This approach has significantly accelerated the drug discovery process by providing rapid insights into potential drug candidates.

In conclusion,Methyl 3-cyano-4-mercapto-5-(trifluoromethyl)benzoate (CAS No. 1806346-84-8) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features make it a valuable tool for studying biological pathways and developing new therapeutic agents. As research continues to uncover its properties and applications,Methyl 3-cyano-4-mercapto...